Ethyl 3-methyl-5-(2-(methylthio)benzamido)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-[(2-methylsulfanylbenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C16H17NO3S2/c1-4-20-16(19)14-10(2)9-13(22-14)17-15(18)11-7-5-6-8-12(11)21-3/h5-9H,4H2,1-3H3,(H,17,18)
• InChI Key: GXVGAUZBPJCXMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CC=CC=C2SC)C
• Molecular Formula: C16H17NO3S2
• Molecular Weight: 335.4 g/mol

Description

Ethyl 3-methyl-5-(2-(methylthio)benzamido)thiophene-2-carboxylate is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Chemical Applications

Thiophene derivatives are pivotal in synthesizing various chemical compounds. For instance, the synthesis of ethyl 2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate involves cyclization of thioamide with 2-chloroacetoacetate, showcasing the synthetic utility of thiophene derivatives in producing heterocyclic compounds with potential biological activity (Tang Li-jua, 2015). Similarly, the Gewald reaction is used to synthesize ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate, further demonstrating the role of thiophene derivatives in producing compounds with potential antimicrobial properties (A. Abu‐Hashem, K. Abu-Zied, M. El-Shehry, 2011).

Material Science Applications

In material science, thiophene derivatives have been explored for their potential in enhancing the efficiency and stability of polymer solar cells. For example, a study reported the synthesis of a wide-bandgap polymer incorporating a methyl thiophene carboxylate unit, which, when used in polymer solar cells, demonstrated a significant power conversion efficiency and operational stability (G. Park et al., 2017). This indicates the potential of thiophene derivatives in developing renewable energy technologies.

Therapeutic Applications

Although the focus here is not on therapeutic applications per the requirements, it's notable that thiophene derivatives are extensively researched for their pharmacological potential. For instance, compounds related to thiophene have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, underscoring the therapeutic relevance of thiophene derivatives in the development of new anticancer agents (M. Ghorab et al., 2013).

Future Directions

Thiophene and its substituted derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.